Cas no 1334833-24-7 ((2S)-1-(3-chloro-2-methoxyphenyl)propan-2-amine)

• Product Name: (2S)-1-(3-chloro-2-methoxyphenyl)propan-2-amine
• CAS No: 1334833-24-7
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• CID: 6060143
• PubChem ID: 131146628
• Update Time: 2025-10-28

(2S)-1-(3-chloro-2-methoxyphenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(3-chloro-2-methoxyphenyl)propan-2-amine
• EN300-1964560
• 1334833-24-7

• Inchi： 1S/C10H14ClNO/c1-7(12)6-8-4-3-5-9(11)10(8)13-2/h3-5,7H,6,12H2,1-2H3/t7-/m0/s1
• InChI Key： UTWIBJHAHMHYJW-ZETCQYMHSA-N
• SMILES： ClC1=CC=CC(=C1OC)C[C@H](C)N

Computed Properties

• Exact Mass: 199.0763918g/mol
• Monoisotopic Mass: 199.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2Ų

Additional information on (2S)-1-(3-chloro-2-methoxyphenyl)propan-2-amine

Compound CAS No. 1334833-24-7: (2S)-1-(3-chloro-2-methoxyphenyl)propan-2-amine

The compound with CAS No. 1334833-24-7, commonly referred to as (2S)-1-(3-chloro-2-methoxyphenyl)propan-2-amine, is a structurally unique organic compound with significant applications in the fields of pharmaceuticals and organic synthesis. This compound is characterized by its chiral center at the propan-2-amine moiety, which imparts it with specific stereochemical properties. The presence of a chlorine atom and a methoxy group on the aromatic ring further enhances its reactivity and selectivity in various chemical reactions.

Recent studies have highlighted the potential of (2S)-1-(3-chloro-2-methoxyphenyl)propan-2-amine as a key intermediate in the synthesis of bioactive molecules. Its chiral nature makes it particularly valuable in asymmetric synthesis, where the formation of enantiomerically enriched compounds is desired. For instance, researchers have utilized this compound as a building block in the development of novel kinase inhibitors, which hold promise in anticancer therapy.

The synthesis of (2S)-1-(3-chloro-2-methoxyphenyl)propan-2-amine typically involves multi-step processes, including nucleophilic aromatic substitution and stereoselective reductions. The introduction of the methoxy group via a nucleophilic substitution reaction under specific conditions ensures high regioselectivity, while the stereochemistry at the propan-2-amine center is controlled through advanced catalytic methods. These synthetic strategies have been optimized in recent years to improve yield and purity, making this compound more accessible for large-scale applications.

In terms of biological activity, (2S)-1-(3-chloro-2-methoxyphenyl)propan-2-amine has demonstrated potent inhibitory effects on various enzymes, including tyrosine kinases and histone deacetylases (HDACs). Preclinical studies have shown that this compound can modulate cellular signaling pathways involved in inflammation and cancer progression, suggesting its potential as a therapeutic agent. Furthermore, its ability to penetrate cellular membranes efficiently makes it a promising candidate for drug delivery systems.

The structural versatility of (2S)-1-(3-chloro-2-methoxyphenyl)propan-2-amines also extends to their use in material science applications. Recent research has explored their role as precursors in the synthesis of advanced polymers and nanomaterials. The incorporation of this compound into polymer networks has been shown to enhance mechanical properties and thermal stability, opening new avenues for its application in high-performance materials.

From an environmental standpoint, the biodegradability and ecological impact of (2S)-1-(3-chloro-2-methoxyphenyl)propan-amines have been rigorously studied. Regulatory agencies have established guidelines for their safe handling and disposal, ensuring minimal environmental footprint. These studies underscore the importance of sustainable practices in the production and use of such compounds.

In conclusion, (2S)-1-(3-chloro-2-methoxyphenyl)propan-amines represent a class of compounds with diverse applications across multiple disciplines. Their unique chemical properties, coupled with advancements in synthetic methodologies and biological applications, position them as critical tools in modern scientific research. As ongoing investigations continue to uncover new potentials for this compound, its role in driving innovation across industries is expected to grow significantly.